N-(tert-butyl)-2-(4-cyclopropyl-1-(2,4-dimethylphenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide

• IUPAC Name: N-tert-butyl-2-[4-cyclopropyl-1-(2,4-dimethylphenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetamide
• InChI: InChI=1S/C22H27N5O2/c1-13-6-9-17(14(2)10-13)27-20-16(11-23-27)19(15-7-8-15)25-26(21(20)29)12-18(28)24-22(3,4)5/h6,9-11,15H,7-8,12H2,1-5H3,(H,24,28)
• InChI Key: FUQYWOQOZCPCHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NC(C)(C)C)C4CC4)C
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

N-(tert-butyl)-2-(4-cyclopropyl-1-(2,4-dimethylphenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.
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Scientific Research Applications

Hydrogen Bonding and Structural Analysis

Research on substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides has revealed intricate hydrogen-bonding patterns, contributing to our understanding of molecular interactions and stability. Such studies are crucial for the development of new materials and the synthesis of compounds with specific properties (Gerson López et al., 2010).

Anticonvulsant Activity of Derivatives

The synthesis and evaluation of alkanamide derivatives for anticonvulsant activities showcase the potential of pyrazole-related structures in developing new therapeutic agents. These studies contribute to the broader field of medicinal chemistry and drug design, focusing on the synthesis of compounds with potential therapeutic benefits (Ayse H. Tarikogullari et al., 2010).

Coordination Complexes and Antioxidant Activity

The synthesis of novel coordination complexes from pyrazole-acetamide derivatives highlights the relevance of such compounds in inorganic chemistry and materials science. These complexes have been analyzed for their structure and antioxidant activities, demonstrating the multifaceted applications of pyrazole derivatives (K. Chkirate et al., 2019).

Synthesis and Antimicrobial Activity

Research on the synthesis of new heterocycles incorporating antipyrine moiety, including pyrazole-related structures, and their antimicrobial activity underscores the importance of such compounds in the search for new antimicrobial agents. This research contributes to the ongoing efforts to combat antimicrobial resistance by identifying new compounds with potential antimicrobial properties (S. Bondock et al., 2008).